Cas no 1448021-42-8 (tetrakis(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)silane)

tetrakis(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)silane structure
1448021-42-8 structure
Product Name:tetrakis(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)silane
CAS No:1448021-42-8
MF:C48H64B4O8Si
MW:840.346475601196
CID:4728835
Update Time:2023-11-19

tetrakis(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)silane Chemical and Physical Properties

Names and Identifiers

    • Tetrakis(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)silane
    • Tetrakis[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)phenyl]silane
    • CID 101903827
    • 1,3,2-Dioxaborolane, 2,2',2'',2'''-(silanetetrayltetra-4,1-phenylene)tetrakis[4,4,5,5-tetramethyl-
    • tetrakis(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)silane
    • Inchi: 1S/C48H64B4O8Si/c1-41(2)42(3,4)54-49(53-41)33-17-25-37(26-18-33)61(38-27-19-34(20-28-38)50-55-43(5,6)44(7,8)56-50,39-29-21-35(22-30-39)51-57-45(9,10)46(11,12)58-51)40-31-23-36(24-32-40)52-59-47(13,14)48(15,16)60-52/h17-32H,1-16H3
    • InChI Key: JVJKPAFFFATPGE-UHFFFAOYSA-N
    • SMILES: [Si](C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)(C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)(C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 61
  • Rotatable Bond Count: 8
  • Complexity: 1260
  • Topological Polar Surface Area: 73.8

Experimental Properties

  • Density: 1.11±0.1 g/cm3(Predicted)
  • Boiling Point: 795.1±60.0 °C(Predicted)

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